Cas no 174064-02-9 (4-Pentyn-1-ol,5-(triethylsilyl)-)

• Product Name: 4-Pentyn-1-ol,5-(triethylsilyl)-
• CAS No: 174064-02-9
• MF: C₁₁H₂₂OSi
• MW: 198.377284526825
• CID: 135343
• PubChem ID: 2760695
• Update Time: 2025-04-19

4-Pentyn-1-ol,5-(triethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-1-ol,5-(triethylsilyl)-
• 5-(TRIETHYLSILYL)-4-PENTYN-1-OL
• 5-Triethylsilyl-4-pentyn-1-ol
• 5-triethylsilylpent-4-yn-1-ol
• TIMTEC-BB SBB009025
• 4-Triethylsilyl-4-pentyn-1-ol
• 5-(triethylsilyl)pent-4-yn-1-ol
• 5-(triethylsilyl)-4-pentin-1-ol
• AKOS006339863
• DTXSID40375300
• FT-0643664
• S17622
• A811604
• 4-Pentyn-1-ol, 5-(triethylsilyl)-
• CS-0448397
• AS-80527
• RDNBUIIPNLWRPB-UHFFFAOYSA-N
• 174064-02-9
• 5-TRIETHYLSILYL-4-PENTYN-1-OL, 97+%
• DB-043968
• G78232

• MDL： MFCD00671375
• Inchi： 1S/C11H22OSi/c1-4-13(5-2,6-3)11-9-7-8-10-12/h12H,4-8,10H2,1-3H3
• InChI Key： RDNBUIIPNLWRPB-UHFFFAOYSA-N
• SMILES： [Si](C#CCCCO)(CC)(CC)CC

Computed Properties

• Exact Mass: 198.14400
• Monoisotopic Mass: 198.143991855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.86
• Boiling Point: 97 °C
• PSA: 20.23000
• LogP: 2.81000

4-Pentyn-1-ol,5-(triethylsilyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39